Cas no 898781-89-0 ( )

  structure
  structure
Product Name: 
CAS No:898781-89-0
MF:C14H18OS
MW:234.357122898102
MDL:MFCD03843294
CID:869876
PubChem ID:24726014
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-cyclobutyl-3-(4-methylsulfanylphenyl)propan-1-one
    • CYCLOBUTYL 2-(4-THIOMETHYLPHENYL)ETHYL KETONE
    • MFCD03843294
    • 898781-89-0
    • AKOS016021429
    • 1-Cyclobutyl-3-[4-(methylsulfanyl)phenyl]propan-1-one
    • DTXSID40644407
    •  
    • MDL： MFCD03843294
    • Inchi： 1S/C14H18OS/c1-16-13-8-5-11(6-9-13)7-10-14(15)12-3-2-4-12/h5-6,8-9,12H,2-4,7,10H2,1H3
    • InChI Key： JMEQGBDXXHBGBY-UHFFFAOYSA-N
    • SMILES： S(C)C1C=CC(=CC=1)CCC(C1CCC1)=O

Computed Properties

  • Exact Mass: 234.10800
  • Monoisotopic Mass: 234.10783637g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 42.37000
  • LogP: 3.71030

  Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
206038-1g
cyclobutyl 2-(4-thiomethylphenyl)ethyl ketone
 898781-89-0 97%
1g
 ￡540.00 2022-03-01
Fluorochem
206038-2g
cyclobutyl 2-(4-thiomethylphenyl)ethyl ketone
 898781-89-0 97%
2g
 ￡1013.00 2022-03-01
Fluorochem
206038-5g
cyclobutyl 2-(4-thiomethylphenyl)ethyl ketone
 898781-89-0 97%
5g
 ￡2025.00 2022-03-01
abcr
AB366062-1 g
Cyclobutyl 2-(4-thiomethylphenyl)ethyl ketone, 97%; .
 898781-89-0 97%
1 g
 €932.90 2023-07-19
abcr
AB366062-2 g
Cyclobutyl 2-(4-thiomethylphenyl)ethyl ketone, 97%; .
 898781-89-0 97%
2 g
 €1,677.00 2023-07-19
abcr
AB366062-1g
Cyclobutyl 2-(4-thiomethylphenyl)ethyl ketone, 97%; .
 898781-89-0 97%
1g
 €932.10 2025-04-15
abcr
AB366062-2g
Cyclobutyl 2-(4-thiomethylphenyl)ethyl ketone, 97%; .
 898781-89-0 97%
2g
 €1674.30 2025-04-15
A2B Chem LLC
AH91336-1g
Cyclobutyl 2-(4-thiomethylphenyl)ethyl ketone
 898781-89-0 97%
1g
 $644.00 2024-04-19
A2B Chem LLC
AH91336-2g
Cyclobutyl 2-(4-thiomethylphenyl)ethyl ketone
 898781-89-0 97%
2g
 $1169.00 2024-04-19
A2B Chem LLC
AH91336-5g
Cyclobutyl 2-(4-thiomethylphenyl)ethyl ketone
 898781-89-0 97%
5g
 $2291.00 2024-04-19

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